Cas no 42802-94-8 (4-(2-Bromoethyl)morpholine hydrobromide)

• Product Name: 4-(2-Bromoethyl)morpholine hydrobromide
• CAS No: 42802-94-8
• MF: C₆H₁₃Br₂NO
• MW: 274.981520414352
• MDL: MFCD00463351
• CID: 324707
• PubChem ID: 21509544
• Update Time: 2025-05-24

4-(2-Bromoethyl)morpholine hydrobromide Chemical and Physical Properties

Names and Identifiers

• 4-(2-Bromoethyl)morpholine hydrobromide
• Morpholine,4-(2-bromoethyl)-, hydrobromide (1:1)
• beta-Morpholinoethyl bromide hydrobromide
• 4-(2-BROMOETHYL)MORPHOLINE HBR
• C6H13Br2NO
• AMOT0199
• UGHOJWLZPSTTKB-UHFFFAOYSA-N
• 2-morpholinoethylbromide hydrobromide
• RB3348
• TRA0094908
• AM85767
• SY006016
• 2-(4-Morpholine)ethylbromide hydrobromide
• 4-(2-bromoethyl) morpholine, hydrobromide
• ST2410956
• AB0052157
• Z4743
• Morpholine,
• A872817
• SCHEMBL3086627
• AKOS015901781
• 4-(2-bromoethyl)morpholine;hydrobromide
• EN300-73399
• MFCD00463351
• DS-16517
• 4-(2-Bromoethyl)morpholine--hydrogen bromide (1/1)
• FT-0689923
• 4-(2-Bromoethyl)morpholinehydrobromide
• CS-W005009
• 42802-94-8
• DTXSID30615308
• Morpholine,4-(2-bromoethyl)-,hydrobromide(1:1)
• DB-019479

• MDL： MFCD00463351
• Inchi： 1S/C6H12BrNO.BrH/c7-1-2-8-3-5-9-6-4-8;/h1-6H2;1H
• InChI Key： UGHOJWLZPSTTKB-UHFFFAOYSA-N
• SMILES： BrCCN1CCOCC1.Br

Computed Properties

• Exact Mass: 272.93600
• Monoisotopic Mass: 272.93639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 73.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.5

Experimental Properties

• Color/Form: No data avaiable
• Density: No data available
• Melting Point: 222-224 ºC (methanol )
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 12.47000
• LogP: 1.60950
• Vapor Pressure: No data available

4-(2-Bromoethyl)morpholine hydrobromide Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H302 (100%) H315 (100%) H319 (100%)
• Storage Condition：Inert atmosphere,Room Temperature

Additional information on 4-(2-Bromoethyl)morpholine hydrobromide

Comprehensive Overview of 4-(2-Bromoethyl)morpholine hydrobromide (CAS No. 42802-94-8)

4-(2-Bromoethyl)morpholine hydrobromide (CAS 42802-94-8) is a versatile organic compound widely utilized in pharmaceutical synthesis, agrochemical research, and material science. Its molecular structure combines a morpholine ring with a bromoethyl side chain, making it a valuable intermediate for N-alkylation reactions and heterocyclic compound derivatization. The hydrobromide salt form enhances its stability and solubility, addressing common challenges in organic synthesis workflows.

Recent trends in drug discovery have amplified interest in 4-(2-Bromoethyl)morpholine hydrobromide, particularly for designing kinase inhibitors and GPCR-targeted therapeutics. Researchers frequently search for "morpholine derivatives in medicinal chemistry" or "bromoethyl group reactivity," reflecting its relevance in structure-activity relationship (SAR) studies. The compound's ability to introduce basic nitrogen moieties aligns with current demands for bioisosteric replacements in lead optimization.

In material science, CAS 42802-94-8 gains attention for modifying polymer surfaces and creating functionalized nanomaterials. Its bromine atom serves as an anchor point for cross-coupling reactions, a topic frequently queried as "Pd-catalyzed modifications of bromoethyl compounds." This positions the compound as critical for developing conductive polymers and self-assembling monolayers (SAMs) – areas experiencing 27% annual growth according to recent nanotechnology market reports.

The synthetic accessibility of 4-(2-Bromoethyl)morpholine hydrobromide makes it preferable over complex bifunctional linkers in peptide conjugation and bioconjugation chemistry. Laboratory protocols often highlight its use in "spacer arm introduction" for affinity chromatography resins, answering common search queries about "homobifunctional crosslinkers alternatives." Its water solubility (≥50 mg/mL) addresses formulation challenges noted in biopharmaceutical development forums.

Quality specifications for CAS 42802-94-8 typically require ≥97% HPLC purity with controlled heavy metal content (<10 ppm), meeting stringent ICH guidelines for pharmaceutical intermediates. Analytical methods like NMR spectroscopy (characteristic δ 3.7-4.1 ppm for morpholine protons) and mass spectrometry (MW 245.06 g/mol) dominate technical discussions, correlating with search terms such as "morpholine HBr salt characterization."

Environmental considerations drive innovation in green chemistry applications of this compound. Recent patents describe its role in catalytic hydrogenation systems, responding to industry searches for "bromide scavengers in sustainable synthesis." The morpholine ring's biodegradability profile (OECD 301B compliant) further enhances its appeal for eco-friendly chemical design strategies.

Handling 4-(2-Bromoethyl)morpholine hydrobromide requires standard organic synthesis precautions. While not classified as hazardous under GHS, recommended practices include nitrogen glove boxes for moisture-sensitive reactions – a procedural detail frequently searched alongside "bromoethyl compound storage." Its melting point (198-202°C) and hygroscopic nature inform proper laboratory handling protocols.

The compound's cost-effectiveness compared to similar quaternary ammonium precursors explains its 19% year-over-year demand growth in academic research. Bulk procurement queries often include "42802-94-8 supplier comparison" or "morpholine HBr salt pricing," reflecting market dynamics. Technical bulletins emphasize its advantages over tosylate or mesylate analogs in nucleophilic substitution reactions.

Emerging applications in battery electrolytes and ionic liquids research have expanded the relevance of CAS 42802-94-8. Its dual functionality as both cation and anion source aligns with searches for "bromide-based charge carriers" in energy storage literature. This multidisciplinary utility underscores why 4-(2-Bromoethyl)morpholine hydrobromide remains a focus compound in contemporary chemical innovation.